Cas no 196599-71-0 (2-Propyn-1-ol, 3-(4-ethoxyphenyl)-)

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- is a specialized organic compound featuring both an ethoxyphenyl and a propargyl alcohol functional group. This structure lends itself to applications in synthetic chemistry, particularly as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of the ethoxy group enhances solubility in organic solvents, while the propargyl alcohol moiety offers reactivity for click chemistry, cross-coupling, and polymerization reactions. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses, making it valuable for research and industrial processes requiring precise functionalization. The compound is typically handled under controlled conditions due to its reactivity.

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- structure

196599-71-0 structure

Product Name:2-Propyn-1-ol, 3-(4-ethoxyphenyl)-

CAS No:196599-71-0

MF:C₁₁H₁₂O₂

MW:176.211783409119

MDL:MFCD12155643

CID:3869210

PubChem ID:60801095

Update Time:2025-06-08

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
- 3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol
- MFCD12155643
- 196599-71-0
- starbld0042085
- 3-(4-ethoxyphenyl)prop-2-yn-1-ol
- 3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%
- MDL： MFCD12155643
- Inchi： 1S/C11H12O2/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h5-8,12H,2,9H2,1H3
- InChI Key： PMHDWRWRUYWRCT-UHFFFAOYSA-N
- SMILES： C(O)C#CC1=CC=C(OCC)C=C1

Computed Properties

Exact Mass: 176.083729621Da
Monoisotopic Mass: 176.083729621Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 29.5Å²

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB570575-1 g	3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%; .	196599-71-0	97%	1g	€1,338.30	2023-07-11
abcr	AB570575-1g	3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%; .	196599-71-0	97%	1g	€1285.20	2025-04-20
A2B Chem LLC	BA19755-1g	3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol	196599-71-0	97%	1g	$993.00	2024-04-20
A2B Chem LLC	BA19755-5g	3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol	196599-71-0	97%	5g	$2523.00	2024-04-20